molecular formula C14H14ClNO B1626126 3-(4-Chloro-3-ethylphenoxy)aniline CAS No. 263266-18-8

3-(4-Chloro-3-ethylphenoxy)aniline

Cat. No.: B1626126
CAS No.: 263266-18-8
M. Wt: 247.72 g/mol
InChI Key: WJMHXJNZWDUWCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Chloro-3-ethylphenoxy)aniline is a useful research compound. Its molecular formula is C14H14ClNO and its molecular weight is 247.72 g/mol. The purity is usually 95%.
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Properties

CAS No.

263266-18-8

Molecular Formula

C14H14ClNO

Molecular Weight

247.72 g/mol

IUPAC Name

3-(4-chloro-3-ethylphenoxy)aniline

InChI

InChI=1S/C14H14ClNO/c1-2-10-8-13(6-7-14(10)15)17-12-5-3-4-11(16)9-12/h3-9H,2,16H2,1H3

InChI Key

WJMHXJNZWDUWCC-UHFFFAOYSA-N

SMILES

CCC1=C(C=CC(=C1)OC2=CC=CC(=C2)N)Cl

Canonical SMILES

CCC1=C(C=CC(=C1)OC2=CC=CC(=C2)N)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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CCc1cc(Oc2cccc([N+](=O)[O-])c2)ccc1Cl
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Synthesis routes and methods II

Procedure details

EX-8B) To a solution of 3-(4-chloro-3-ethylphenoxy)-1-nitrobenzene (10 g, 0.036 mol) from EX-A in 400 mL of glacial acetic acid and 1 mL of water was added zinc metal (20 g, 0.305 mol) at room temperature, and the resultant mixture was stirred for 1 h. The reaction mixture was filtered through celite. The filtrate was neutralized with ammonium hydroxide and extracted with diethyl ether. The organic layer was washed with water and brine, dried over MgSO4, and concentrated in vacuo to give 10 g (100%) of the desired 3-(4-chloro-3-ethylphenoxy)aniline product as a dark orange oil, which was greater than 90% pure by reverse phase HPLC analysis. HRMS calcd. for C14H14ClNO: 248.0842 [M+H]+, found: 248.0833.
Name
3-(4-chloro-3-ethylphenoxy)-1-nitrobenzene
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10 g
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1 mL
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400 mL
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20 g
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